6-(tert-butoxy)-5,5-dimethyl-6-oxohexanoic acid
Overview
Description
6-(Tert-butoxy)-5,5-dimethyl-6-oxohexanoic acid, also known as 6-t-Butyl-6-oxohexanoic acid, is a carboxylic acid that is used in many chemical reactions and processes. It is a colorless, crystalline solid that is readily soluble in water and other polar solvents. This compound is used in a variety of applications in the pharmaceutical, agricultural, and industrial sectors. It has been used as an intermediate in the synthesis of pharmaceuticals, as a reagent in the synthesis of other compounds, and as a food additive. In addition, it has also been used as a precursor in the synthesis of various polymers.
Scientific Research Applications
6-(tert-butoxy)-5,5-dimethyl-6-oxohexanoic acidoxohexanoic acid has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various compounds, including pharmaceuticals, polymers, and other organic compounds. It has also been used in the synthesis of various polymers, such as polyurethanes, polyesters, and polycarbonates. In addition, it has been used as a reagent in the synthesis of various pharmaceuticals, such as antibiotics and antifungals.
Mechanism of Action
6-(tert-butoxy)-5,5-dimethyl-6-oxohexanoic acidoxohexanoic acid acts as an acid catalyst in many reactions, increasing the rate of reaction by increasing the acidity of the reaction mixture. It is also used as a proton donor, allowing for the transfer of protons from one molecule to another. In addition, it can also act as a nucleophile, allowing for the formation of covalent bonds between molecules.
Biochemical and Physiological Effects
6-(tert-butoxy)-5,5-dimethyl-6-oxohexanoic acidoxohexanoic acid has been found to have a variety of biochemical and physiological effects. It has been shown to be an effective inhibitor of the enzyme phospholipase A2, which is involved in the breakdown of phospholipids. In addition, it has been found to inhibit the activity of several enzymes involved in the synthesis of various hormones, such as cortisol and testosterone. It has also been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine.
Advantages and Limitations for Lab Experiments
The use of 6-(tert-butoxy)-5,5-dimethyl-6-oxohexanoic acidoxohexanoic acid in laboratory experiments has a number of advantages and limitations. One advantage is that it is relatively easy to synthesize and is readily available. It is also relatively inexpensive and is non-toxic. However, it is also relatively unstable and can be easily degraded by oxidation or hydrolysis. In addition, it has a low solubility in water and other polar solvents, making it difficult to use in certain applications.
Future Directions
There are a number of potential future directions for the use of 6-(tert-butoxy)-5,5-dimethyl-6-oxohexanoic acidoxohexanoic acid. One potential application is in the synthesis of various polymers, such as polyurethanes, polyesters, and polycarbonates. In addition, it could be used in the synthesis of various pharmaceuticals, such as antibiotics and antifungals. It could also be used in the synthesis of various compounds, such as dyes and pigments. Finally, it could be used as a reagent in the synthesis of various organic compounds, such as alcohols and amines.
Synthesis Methods
6-(tert-butoxy)-5,5-dimethyl-6-oxohexanoic acidoxohexanoic acid can be synthesized by the reaction of p-t-butylbenzoic acid with ethylene oxide in the presence of a base catalyst. This reaction yields a mixture of the desired product, 6-(tert-butoxy)-5,5-dimethyl-6-oxohexanoic acidoxohexanoic acid, and the by-product, p-t-butylbenzaldehyde. The reaction can be conducted at temperatures ranging from 40-100°C and is usually carried out in a solvent such as toluene. The reaction can be monitored by thin-layer chromatography to ensure the desired product is being produced.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-(tert-butoxy)-5,5-dimethyl-6-oxohexanoic acid can be achieved through a multi-step process involving the protection of functional groups, oxidation, and esterification reactions.", "Starting Materials": [ "5,5-dimethyl-1,3-cyclohexanedione", "tert-butyl alcohol", "sodium borohydride", "acetic anhydride", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "dichloromethane", "diethyl ether", "hexane", "water" ], "Reaction": [ "Step 1: Protection of the carbonyl group in 5,5-dimethyl-1,3-cyclohexanedione with tert-butyl alcohol using sodium borohydride as a reducing agent to yield 5,5-dimethyl-1,3-cyclohexanedione tert-butyl acetal.", "Step 2: Oxidation of the protected ketone using acetic anhydride and sodium hydroxide to form 6-(tert-butoxy)-5,5-dimethyl-6-oxohexanoic acid.", "Step 3: Esterification of the carboxylic acid group with tert-butanol using hydrochloric acid as a catalyst to yield the final product, 6-(tert-butoxy)-5,5-dimethyl-6-oxohexanoic acid.", "Step 4: Purification of the product using a mixture of dichloromethane and diethyl ether, followed by recrystallization from hexane and drying under vacuum.", "Step 5: Characterization of the product using various spectroscopic techniques such as NMR, IR, and mass spectrometry." ] } | |
| 2680533-83-7 | |
Molecular Formula |
C12H22O4 |
Molecular Weight |
230.3 |
Purity |
95 |
Origin of Product |
United States |
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